6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one

• IUPAC Name: 6-bromo-1-methyl-3,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C9H9BrN2O/c1-12-8-3-2-7(10)4-6(8)5-11-9(12)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key: RFTMHZGCWFOMAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNC1=O)C=C(C=C2)Br
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol

Description

6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one (6-Br-1-methyl-3,4-dihydroquinazolin-2(1H)-one) is a synthetic compound derived from the quinazolinone family. It is a colorless solid with a molecular weight of 271.11 g/mol and a melting point of 140-143°C. 6-Br-1-methyl-3,4-dihydroquinazolin-2(1H)-one has a wide range of applications in scientific research and laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

Catalyzed Synthesis Under Specific Conditions : This compound has been synthesized through a one-pot, three-component method involving isatoic anhydride, orthoesters, and amines in the presence of KAl(SO4)2·12H2O (Alum) under microwave irradiation and solvent-free conditions. This process illustrates its utility in creating diverse quinazolinone derivatives efficiently (Mohammadi & Hossini, 2011).

Role in Antimicrobial and Insecticidal Activities : Derivatives of 6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one have been synthesized and evaluated for their antimicrobial activities, underscoring the compound's potential as a precursor in developing antimicrobial agents (Patel, Mistry, & Desai, 2006). Additionally, its derivatives have shown excellent insecticidal activity, further broadening its applicability in scientific research (Cong, Jiang, & Cheng, 2021).

Catalytic Systems and Synthetic Methodologies

Efficient Catalysis for Derivative Synthesis : The compound has been involved in studies aiming to improve synthetic methodologies for related compounds. For instance, 1-methylimidazolium hydrogen sulfate/chlorotrimethylsilane has been used as an effective catalytic system for the synthesis of related quinazolinones, demonstrating the compound's relevance in developing novel catalytic processes (Kefayati, Asghari, & Khanjanian, 2012).

Biological Activities and Applications

Potential in Drug Discovery : Its derivatives have been investigated for various pharmacological activities, including analgesic, anti-inflammatory, and antimicrobial properties. This highlights the compound's significance in the early stages of drug discovery and development (Sahu et al., 2008).

Telescoping Process in Drug Discovery : The compound has also been highlighted in process chemistry for its role in telescoping processes aimed at improving the efficiency of synthesizing key intermediates in drug discoveries. This approach has contributed to the quick supply of critical compounds to medicinal laboratories, showcasing the compound's importance in streamlining pharmaceutical research and development (Nishimura & Saitoh, 2016).